3-{[3-(4-Methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl}-1,2-benzisoxazole

• Molecular Formula: C18H13N5OS
• Molecular Weight: 347.4 g/mol
• IUPAC Name: 3-[[3-(4-methylphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl]-1,2-benzoxazole
• InChI: InChI=1S/C18H13N5OS/c1-11-6-8-12(9-7-11)17-19-20-18-23(17)21-16(25-18)10-14-13-4-2-3-5-15(13)24-22-14/h2-9H,10H2,1H3
• InChI Key: CUFIDJZIGTUOLQ-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)C2=NN=C3N2N=C(S3)CC4=NOC5=CC=CC=C54

Description

3-{[3-(4-Methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl}-1,2-benzisoxazole is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound has been synthesized using different methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of 3-{[3-(4-Methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl}-1,2-benzisoxazole is not fully understood. However, it has been found to inhibit the activity of certain enzymes that are involved in cancer cell growth. It has also been found to induce apoptosis in cancer cells by activating certain signaling pathways. In the field of agriculture, this compound has been found to inhibit the activity of certain enzymes that are involved in the metabolism of pests.
Biochemical and Physiological Effects:
3-{[3-(4-Methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl}-1,2-benzisoxazole has been found to have various biochemical and physiological effects. In the field of medicine, this compound has been found to inhibit the growth of cancer cells and induce apoptosis. It has also been found to have anti-inflammatory and antioxidant properties. In the field of agriculture, this compound has been found to have insecticidal activity against various pests.

Advantages and Limitations for Lab Experiments

The advantages of using 3-{[3-(4-Methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl}-1,2-benzisoxazole in lab experiments include its potential as an anticancer agent, pesticide, and fluorescent probe. It has also been found to have good solubility in various solvents. The limitations of using this compound in lab experiments include its relatively low yield during synthesis and its potential toxicity.

Future Directions

There are several future directions for the study of 3-{[3-(4-Methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl}-1,2-benzisoxazole. In the field of medicine, further studies can be conducted to investigate the potential of this compound as an anticancer agent. In the field of agriculture, further studies can be conducted to investigate the potential of this compound as a pesticide. In the field of material science, further studies can be conducted to investigate the potential of this compound as a fluorescent probe. Additionally, studies can be conducted to investigate the toxicity and environmental impact of this compound.

Synthesis Methods

The synthesis of 3-{[3-(4-Methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl}-1,2-benzisoxazole has been achieved using different methods. One of the methods involves the reaction of 4-methylbenzaldehyde, 2-aminothiophenol, and 3-azido-1-(2-bromoethyl)benzene in the presence of copper (I) iodide and triphenylphosphine. The reaction leads to the formation of the desired compound with a yield of 76%. Another method involves the reaction of 4-methylbenzaldehyde, 2-aminothiophenol, and 3-bromo-1-(2-bromoethyl)benzene in the presence of sodium hydride and potassium carbonate. The reaction leads to the formation of the desired compound with a yield of 63%.

Scientific Research Applications

3-{[3-(4-Methylphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl}-1,2-benzisoxazole has been studied for its potential applications in various fields. In the field of medicine, this compound has been studied for its potential as an anticancer agent. It has been found to inhibit the growth of cancer cells and induce apoptosis. In the field of agriculture, this compound has been studied for its potential as a pesticide. It has been found to have insecticidal activity against various pests. In the field of material science, this compound has been studied for its potential as a fluorescent probe. It has been found to have good fluorescent properties and can be used for imaging applications.